Cas no 117846-47-6 (2-Propenoic acid, 6-(9H-carbazol-9-yl)hexyl ester)

• Product Name: 2-Propenoic acid, 6-(9H-carbazol-9-yl)hexyl ester
• CAS No: 117846-47-6
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 1207004
• PubChem ID: 57623174
• Update Time: 2025-04-20

2-Propenoic acid, 6-(9H-carbazol-9-yl)hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 6-(9H-carbazol-9-yl)hexyl ester
• 6-carbazol-9-ylhexyl prop-2-enoate
• 117846-47-6
• UVCSBGQFNPPXJC-UHFFFAOYSA-N
• acrylic acid 6-carbazol-9-yl-hexyl ester
• SCHEMBL116958
• 6-(9H-Carbazol-9-yl)hexyl prop-2-enoate
• DTXSID20727348

• Inchi： 1S/C21H23NO2/c1-2-21(23)24-16-10-4-3-9-15-22-19-13-7-5-11-17(19)18-12-6-8-14-20(18)22/h2,5-8,11-14H,1,3-4,9-10,15-16H2
• InChI Key： UVCSBGQFNPPXJC-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCN1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 321.17299
• Monoisotopic Mass: 321.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23